Cas no 941919-99-9 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide
• CAS No: 941919-99-9
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5501309
• PubChem ID: 18584471
• Update Time: 2025-07-31

N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• 941919-99-9
• AKOS024466955
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• VU0498989-1
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[3-(2-oxopiperidin-1-yl)phenyl]ethanediamide
• F2784-0995
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide

• Inchi： 1S/C21H27N3O3/c25-19-11-4-5-14-24(19)18-10-6-9-17(15-18)23-21(27)20(26)22-13-12-16-7-2-1-3-8-16/h6-7,9-10,15H,1-5,8,11-14H2,(H,22,26)(H,23,27)
• InChI Key： WWVMCLIKOSKTEK-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(C(NCCC1=CCCCC1)=O)=O

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.5Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide

Comprehensive Analysis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide (CAS No. 941919-99-9)

The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide (CAS No. 941919-99-9) is a sophisticated organic molecule with a unique structural framework. Its chemical name reflects the presence of a cyclohexene ring, a 2-oxopiperidine moiety, and an ethanediamide linker, which collectively contribute to its potential applications in pharmaceutical and biochemical research. This compound has garnered attention due to its intricate design and the possibility of serving as a building block for more complex molecules.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in molecules like N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide due to their ability to interact with biological targets. The 2-oxopiperidine segment, for instance, is a common motif in central nervous system (CNS) drugs, making this compound a candidate for further exploration in neuropharmacology.

The synthesis of CAS No. 941919-99-9 involves multi-step organic reactions, including amide coupling and cyclohexene derivatization. These processes are critical for achieving high purity and yield, which are essential for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's solubility and stability under physiological conditions are also key factors being investigated to determine its suitability for in vitro and in vivo studies.

From an industrial perspective, N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide aligns with the growing trend of fragment-based drug design (FBDD). This approach relies on small, well-characterized molecules like this one to construct larger, more potent drugs. Its cyclohexene and piperidinone components offer versatility in medicinal chemistry, enabling modifications to enhance bioavailability or target specificity.

Environmental and safety considerations are paramount when working with such compounds. While CAS No. 941919-99-9 is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the broader scientific community's commitment to green chemistry principles.

In summary, N'-2-(cyclohex-1-en-1-yl)ethyl-N-3-(2-oxopiperidin-1-yl)phenylethanediamide represents a promising avenue for innovation in drug development and chemical biology. Its structural complexity and functional diversity make it a valuable tool for researchers aiming to address unmet medical needs or explore new therapeutic modalities. As the field evolves, this compound may play a pivotal role in advancing precision medicine and personalized therapeutics.